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Compound of Interest

Compound Name: H-D-Tyr(tBu)-OH

Cat. No.: B554729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on O-tert-Butyl-D-tyrosine (H-D-
Tyr(tBu)-OH), a crucial protected amino acid for solid-phase peptide synthesis (SPPS). It

covers the core physicochemical properties and detailed experimental protocols for its

application in constructing peptide chains.

Core Physicochemical Data
H-D-Tyr(tBu)-OH is a derivative of the amino acid D-tyrosine where the hydroxyl group of the

side chain is protected by a tert-butyl group. This protection is vital to prevent unwanted side

reactions during the peptide synthesis process.

Property Value References

CAS Number 186698-58-8 [1][2][3]

Molecular Formula C₁₃H₁₉NO₃ [1][2]

Molecular Weight 237.3 g/mol [1][2]

Synonyms O-tert-Butyl-D-tyrosine [1]
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Application in Solid-Phase Peptide Synthesis
(SPPS)
H-D-Tyr(tBu)-OH is primarily utilized in the Fluorenylmethyloxycarbonyl (Fmoc) based strategy

of SPPS. The tert-butyl (tBu) side-chain protecting group is stable under the basic conditions

required for the removal of the temporary N-terminal Fmoc group but is readily cleaved during

the final step of peptide cleavage from the resin using strong acids like trifluoroacetic acid

(TFA).

Below is a generalized experimental workflow for the incorporation of H-D-Tyr(tBu)-OH into a

growing peptide chain using manual Fmoc-SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554729#h-d-tyr-tbu-oh-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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